2-(Piperidin-1-yl)ethyl 4-fluorobenzoate

• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.3 g/mol
• IUPAC Name: 2-piperidin-1-ylethyl 4-fluorobenzoate
• InChI: InChI=1S/C14H18FNO2/c15-13-6-4-12(5-7-13)14(17)18-11-10-16-8-2-1-3-9-16/h4-7H,1-3,8-11H2
• InChI Key: AMNCCNDOHLBJLC-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCOC(=O)C2=CC=C(C=C2)F

Description

2-(Piperidin-1-yl)ethyl 4-fluorobenzoate is a chemical compound of interest in medicinal chemistry and pharmaceutical research. It features a 4-fluorobenzoate ester linked to a piperidine moiety through an ethyl chain. The 4-fluorobenzoate group is a common pharmacophore in drug discovery . Molecules containing a piperidine ring and fluorinated aromatic systems are frequently explored as potential enzyme inhibitors . For instance, structurally similar compounds have been investigated for their role as potent inhibitors of enzymes like tyrosinase and soluble epoxide hydrolase (sEH) . Furthermore, the incorporation of fluorine atoms and piperidine/piperazine rings is a recognized strategy in optimizing the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of drug candidates, as fluorine can enhance membrane permeability and metabolic stability . This makes 2-(Piperidin-1-yl)ethyl 4-fluorobenzoate a valuable building block for researchers designing and synthesizing novel bioactive molecules for various therapeutic areas. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Features

The compound’s key structural elements include:

• Piperidine ring : Unsubstituted except for the ethyl ester linkage.
• Ester group : Ethyl spacer connecting the piperidine and 4-fluorobenzoate.
• Aromatic moiety : 4-Fluorobenzoate, providing electronic and steric effects.

Table 1: Structural Comparison with Piperidine-Based Analogs

Compound Name	Piperidine Substituents	Ester Group	Aromatic/Functional Group	Reference
2-(Piperidin-1-yl)ethyl 4-fluorobenzoate	None	Ethyl	4-Fluorobenzoate
2,2,6,6-Tetramethylpiperidin-4-yl acetate	2,2,6,6-Tetramethyl	Methyl	Acetate
3-[2-[4-(5-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-pyrimidin-4-one	None	Ethyl	5-Fluoro-1,2-benzisoxazole + pyrimidinone
Ethyl 2-(piperidin-4-yl)acetate	None	Ethyl	Acetate (non-fluorinated)

Key Observations:

Aromatic Groups: The 4-fluorobenzoate group in the target compound differs from fluorobenzisoxazole (e.g., risperidone impurities in ) and non-fluorinated acetates (). Fluorine’s electron-withdrawing effects may enhance binding to aromatic-interacting receptors or enzymes .

Ester Chain Length : Shorter ester chains (e.g., methyl in ) reduce molecular flexibility, while ethyl or longer chains (as in the target compound) may improve membrane permeability .

Physicochemical Properties

Table 2: Inferred Physicochemical Data

Property	2-(Piperidin-1-yl)ethyl 4-fluorobenzoate	Ethyl 2-(piperidin-4-yl)acetate	2,2,6,6-Tetramethylpiperidin-4-yl acetate
Molecular Weight (g/mol)	~265.3 (calculated)	185.25	~215.3 (estimated)
Log Po/w (lipophilicity)	~2.1 (predicted)	0.82	~3.5 (predicted)
Hydrogen Bond Acceptors	3 (ester O, F, N)	3	2
Solubility (Log S)	-2.5 (predicted)	-1.4	-3.0 (predicted)

Key Trends :

• The 4-fluorobenzoate group increases molecular weight and lipophilicity compared to non-fluorinated analogs.
• Tetramethyl substitution on piperidine () further elevates Log Po/w, suggesting reduced aqueous solubility.